Cas no 1261470-08-9 (2-Cyano-6-(trifluoromethyl)naphthalene)

• Product Name: 2-Cyano-6-(trifluoromethyl)naphthalene
• CAS No: 1261470-08-9
• MF: C₁₂H₆F₃N
• MW: 221.177953243256
• CID: 4935626
• Update Time: 2025-10-29

2-Cyano-6-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(trifluoromethyl)naphthalene

• Inchi： 1S/C12H6F3N/c13-12(14,15)11-4-3-9-5-8(7-16)1-2-10(9)6-11/h1-6H
• InChI Key： ISKYNOVCRBURIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=C(C#N)C=CC=2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Additional information on 2-Cyano-6-(trifluoromethyl)naphthalene

Comprehensive Overview of 2-Cyano-6-(trifluoromethyl)naphthalene (CAS No. 1261470-08-9): Properties, Applications, and Industry Insights

2-Cyano-6-(trifluoromethyl)naphthalene (CAS No. 1261470-08-9) is a specialized organic compound featuring a naphthalene backbone substituted with a cyano group (-CN) at the 2-position and a trifluoromethyl group (-CF₃) at the 6-position. This unique molecular structure endows it with distinct electronic and steric properties, making it valuable in advanced material science, pharmaceutical intermediates, and agrochemical research. The compound's high thermal stability and lipophilicity are attributed to the synergistic effects of its functional groups, which are frequently explored in structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated naphthalene derivatives like 2-Cyano-6-(trifluoromethyl)naphthalene has surged due to their role in OLED materials and organic semiconductors. Researchers highlight its potential in optoelectronic devices, where the electron-withdrawing nature of the cyano and trifluoromethyl groups enhances charge transport efficiency. A 2023 study published in Advanced Materials emphasized its utility in non-fullerene acceptors (NFAs) for solar cells, aligning with the global push for renewable energy solutions.

From a synthetic perspective, CAS 1261470-08-9 is often synthesized via cross-coupling reactions or nucleophilic aromatic substitution. Its purification typically involves column chromatography or recrystallization, with HPLC purity grades exceeding 98% for research applications. Industry stakeholders frequently search for "2-Cyano-6-(trifluoromethyl)naphthalene suppliers" or "CAS 1261470-08-9 price trends," reflecting its commercial relevance. Notably, its low toxicity profile (as per OECD guidelines) makes it preferable over heavier halogenated analogs.

Environmental and regulatory trends also shape its applications. The trifluoromethyl group’s metabolic stability reduces environmental persistence, addressing concerns around PFAS alternatives. Meanwhile, its scalable synthesis supports cost-effective production—a key focus in green chemistry forums. Patent analyses reveal growing interest in its use for liquid crystal displays (LCDs) and flexible electronics, particularly in Asia-Pacific markets.

For analytical chemists, 2-Cyano-6-(trifluoromethyl)naphthalene presents distinct spectroscopic signatures: a strong IR absorption at ~2230 cm^-1 (CN stretch) and ¹⁹F NMR shifts near -60 ppm. These features facilitate its identification in complex matrices. FAQs like "How to store 2-Cyano-6-(trifluoromethyl)naphthalene?" are addressed by recommending anhydrous conditions and amber glass vials to prevent photodegradation.

In summary, CAS 1261470-08-9 exemplifies the convergence of material innovation and sustainable chemistry. Its versatility across high-tech industries and alignment with eco-design principles position it as a compound of enduring significance. Future research may explore its bioconjugation potential or catalytic applications, further expanding its industrial footprint.